2,7-Dimethoxy-9h-carbazole

• IUPAC Name: 2,7-dimethoxy-9H-carbazole
• InChI: InChI=1S/C14H13NO2/c1-16-9-3-5-11-12-6-4-10(17-2)8-14(12)15-13(11)7-9/h3-8,15H,1-2H3
• InChI Key: OFGBQGFYHXYVIA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C3=C(N2)C=C(C=C3)OC
• Molecular Formula: C14H13NO2
• DSSTOX Substance ID: DTXSID70491769
• Molecular Weight: 227.26 g/mol
• CAS RN: 61822-18-2

Description

2,7-Dimethoxy-9H-carbazole is a carbazole alkaloid. It is a white to light yellow to light orange powder to crystal. It has been isolated from the root bark of clausena excavata.

Molecular Structure Analysis

The molecular formula of 2,7-Dimethoxy-9H-carbazole is C14H13NO2. Its molecular weight is 227.26. Unfortunately, detailed information about its molecular structure was not found in the search results.

Physical And Chemical Properties Analysis

2,7-Dimethoxy-9H-carbazole is a solid at 20 degrees Celsius. . The maximum absorption wavelength is 319 nm in methanol.

Scientific Research Applications

Optoelectronic Properties

. .

High Charge Carrier Mobility

. .

Morphological Stability

. This stability is crucial for the long-term performance and reliability of devices that use these compounds.

Use in Biosensors

. These compounds can be used to detect specific biological elements, providing valuable information for medical and environmental research.

Application in Photovoltaics

. , contributing to the advancement of renewable energy technologies.

Use in Electroluminescent Devices

. These devices emit light when an electric current or a strong electric field is applied, making them useful in a variety of applications, including display technologies and lighting.

Application in Supercapacitors

. These devices store and release energy much faster than traditional batteries, making them ideal for applications that require rapid energy discharge.

Use in Rechargeable Batteries

. Their unique properties could contribute to the development of more efficient and sustainable energy storage solutions.

Safety and Hazards

2,7-Dimethoxy-9H-carbazole causes serious eye irritation and skin irritation. If eye irritation persists, get medical advice or attention. If skin irritation occurs, get medical advice or attention. It is recommended to wash skin thoroughly after handling, wear protective gloves, eye protection, and face protection.

Synthesis routes and methods I

Procedure details

The reaction was carried out in a vial. The crude biphenyl 10h (6.0 g) was dissolved in P(OEt)3 (36 mL). The vial was flushed with argon. The reaction mixture was heated to 90° C., kept at this temperature overnight, and cooled. As a result the carbazole precipitated. Et2O/CH2Cl2 mixture was added. The precipitate was filtered off and washed with CH2Cl2. The filtrate was evaporated. P(OEt)3 was added again, and the mixture was left for cyclization for 24 h. These operations were repeated until the precipitate formation ceased, and TLC indicated that the starting biphenyl disappeared. In total 2.9 g of the carbazole was obtained (65% calculated for two steps.)

Synthesis routes and methods II

Procedure details

Compound 39 (8.47 g) was divided into eight portions (1.06 g each). Then, P(OEt)3 (per 7 mL) was added to each portion. The resulting mixtures were subjected to argon blow, heated to 90° C., kept at this temperature for 3 days, cooled, and diluted with ether. The precipitate obtained was filtered and washed with CH2Cl2. Yield of carbazole 40: 3.33 g.

Q & A

Q1: What is the significance of the crystal structure of Glycozolidal?

A1: Understanding the crystal structure of a compound provides valuable insights into its potential interactions. The research reveals that Glycozolidal molecules arrange themselves in chains within the crystal lattice due to intermolecular N—H⋯O hydrogen bonds. Additionally, C—H⋯O, C—H⋯π, and π–π interactions contribute to the overall stability of the crystal structure []. This information can be crucial for further investigations into its binding properties and potential biological activities.